Hydrophobicity (XLogP3) vs. Structural Analogs
The compound exhibits a computed XLogP3 of 2.0, representing an intermediate lipophilicity compared to its closest analogs. The ethanol-linked analog 2-((1-(4-(methylthio)phenyl)ethyl)amino)ethan-1-ol has a lower XLogP3 of 1.89, while the propan-1-ol analog 2-((1-(4-(methylthio)phenyl)ethyl)amino)propan-1-ol has a higher XLogP3 of 2.44 [1]. This 0.44-unit difference in logP between the target compound and the propan-1-ol analog corresponds to a theoretical ~2.75-fold difference in partition coefficient, which can significantly alter membrane permeability and off-target binding profiles in cellular assays.
| Evidence Dimension | Hydrophobicity (XLogP3) |
|---|---|
| Target Compound Data | 2.0 |
| Comparator Or Baseline | 2-((1-(4-(Methylthio)phenyl)ethyl)amino)ethan-1-ol (XLogP3 1.89); 2-((1-(4-(Methylthio)phenyl)ethyl)amino)propan-1-ol (XLogP3 2.44) |
| Quantified Difference | -0.11 and +0.44 logP units vs. comparators |
| Conditions | Computed using XLogP3 algorithm (PubChem release 2021.05.07) |
Why This Matters
For procurement in medicinal chemistry programs, selecting a compound with the precise lipophilicity predicted by XLogP3 is essential for maintaining consistent ADME (Absorption, Distribution, Metabolism, Excretion) properties across a series; even small logP shifts can alter cellular permeability and solubility by orders of magnitude.
- [1] PubChem. Compound Summary for CID 43499293, 1-({1-[4-(Methylsulfanyl)phenyl]ethyl}amino)propan-2-ol. National Center for Biotechnology Information. Accessed 2026-04-22. View Source
